Cas no 1956310-91-0 (4-Methylbenzothiohydrazide 2,2,2-trifluoroacetate)

• Product Name: 4-Methylbenzothiohydrazide 2,2,2-trifluoroacetate
• CAS No: 1956310-91-0
• MF: C₁₀H₁₁F₃N₂O₂S
• MW: 280.266751527786
• CID: 5058281
• Update Time: 2025-06-26

4-Methylbenzothiohydrazide 2,2,2-trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 4-Methylbenzothiohydrazide 2,2,2-trifluoroacetate

• Inchi： 1S/C8H10N2S.C2HF3O2/c1-6-2-4-7(5-3-6)8(11)10-9;3-2(4,5)1(6)7/h2-5H,9H2,1H3,(H,10,11);(H,6,7)
• InChI Key： UNQSPSGSUYCBHE-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(C)=CC=1)NN.FC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 223
• Topological Polar Surface Area: 107

Additional information on 4-Methylbenzothiohydrazide 2,2,2-trifluoroacetate

Recent Advances in the Study of 4-Methylbenzothiohydrazide 2,2,2-trifluoroacetate (CAS: 1956310-91-0)

The compound 4-Methylbenzothiohydrazide 2,2,2-trifluoroacetate (CAS: 1956310-91-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, known for its unique structural properties and potential biological activities, is being explored for various applications, including drug development and biochemical assays. Recent studies have focused on its synthesis, characterization, and potential therapeutic applications, making it a subject of considerable scientific interest.

One of the key areas of research involves the synthesis and optimization of 4-Methylbenzothiohydrazide 2,2,2-trifluoroacetate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in its production. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. This advancement is critical for ensuring the reliability of subsequent biological studies.

In addition to its synthetic optimization, the biological activity of 4-Methylbenzothiohydrazide 2,2,2-trifluoroacetate has been a focal point. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific enzymatic pathways involved in inflammatory responses. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibited significant inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammation process. These findings suggest its potential as a lead compound for developing anti-inflammatory agents.

Further investigations have explored the compound's mechanism of action at the molecular level. Molecular docking studies have revealed that 4-Methylbenzothiohydrazide 2,2,2-trifluoroacetate binds selectively to the active site of COX-2, forming stable interactions with key amino acid residues. This specificity is promising for minimizing off-target effects, a common challenge in drug development. Computational simulations, combined with experimental validation, have provided deeper insights into its binding affinity and selectivity.

Beyond its anti-inflammatory potential, recent research has also examined the compound's role in other therapeutic areas. A study in the European Journal of Pharmacology (2023) investigated its effects on cancer cell lines, revealing moderate cytotoxic activity against certain types of tumors. While further in vivo studies are needed, these results highlight the compound's versatility and potential for multi-target drug development.

In conclusion, 4-Methylbenzothiohydrazide 2,2,2-trifluoroacetate (CAS: 1956310-91-0) represents a promising candidate for further research in chemical biology and pharmaceutical sciences. Its optimized synthesis, coupled with its demonstrated biological activities, positions it as a valuable tool for drug discovery. Future studies should focus on in vivo validation and the exploration of its therapeutic potential in diverse disease models. The ongoing research underscores the importance of this compound in advancing our understanding of biochemical pathways and developing novel therapeutics.